![molecular formula C13H10ClN3 B1283964 1-benzyl-4-chloro-1H-imidazo[4,5-c]pyridine CAS No. 120537-43-1](/img/structure/B1283964.png)
1-benzyl-4-chloro-1H-imidazo[4,5-c]pyridine
Overview
Description
1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine (BCIP) is a heterocyclic compound that is widely used in scientific research. It is a colorless, crystalline solid that is insoluble in water and soluble in organic solvents. BCIP is used as a reagent in many organic synthesis reactions and has been extensively studied for its potential therapeutic applications.
Scientific Research Applications
GABA A Receptor Modulation
The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions . The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential .
Proton Pump Inhibitors
Proton pump inhibitors were also found in this chemical group . These inhibitors are used to treat conditions like gastroesophageal reflux disease (GERD) , stomach and small intestine ulcers, and inflammation of the esophagus .
Aromatase Inhibitors
Imidazopyridines have been found to act as aromatase inhibitors . Aromatase inhibitors are drugs that inhibit the action of aromatase, an enzyme that converts androgens into estrogens by a process called aromatization .
Anti-inflammatory Agents
Imidazopyridines have been found to have anti-inflammatory properties . They can be used to reduce inflammation and relieve pain .
Anticancer Agents
Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells . This makes them potential anticancer agents .
Enzymes Involved in Carbohydrate Metabolism
Imidazopyridines can influence enzymes involved in carbohydrate metabolism . This could potentially be used in the treatment of diseases like diabetes .
Toll-Like Receptor 7 (TLR7) Agonists
Studies have confirmed that certain imidazopyridines are TLR7 specific agonists with a higher potency than imiquimod . TLR7 agonists can stimulate the immune response and have potential applications in vaccine development .
NF-kappaB Activation
Imidazopyridines can activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation . NF-kappaB is a protein complex that controls the transcription of DNA and plays a key role in regulating the immune response to infection .
Mechanism of Action
Target of Action
Imidazole-containing compounds, which include this compound, are known to interact with a variety of targets, including gaba a receptors .
Mode of Action
Imidazole-containing compounds are known to modulate the activity of their targets, often acting as positive allosteric modulators . This means they enhance the activity of their targets when these targets are activated by their respective ligands.
Biochemical Pathways
Imidazole-containing compounds are known to influence many cellular pathways necessary for the proper functioning of cells . For instance, some imidazole-containing compounds have been found to activate the NF-kappaB pathway through the process of phosphorylation .
Pharmacokinetics
The compound is a solid at room temperature and has a molecular weight of 2437 , which may influence its absorption and distribution.
Result of Action
Imidazole-containing compounds are known to have a broad range of effects, including influencing the activity of cancerous cells, pathogens, components of the immune system, and enzymes involved in carbohydrate metabolism .
properties
IUPAC Name |
1-benzyl-4-chloroimidazo[4,5-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3/c14-13-12-11(6-7-15-13)17(9-16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQJCQBUYLDPQAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NC3=C2C=CN=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20557283 |
Source
|
| Record name | 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20557283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-4-chloro-1H-imidazo[4,5-c]pyridine | |
CAS RN |
120537-43-1 |
Source
|
| Record name | 1-Benzyl-4-chloro-1H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20557283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(aminomethyl)phenyl]-3-methylbutanamide](/img/structure/B1283902.png)
![2-[2-(2-Pyridinyl)ethyl]aniline hydrochloride](/img/structure/B1283913.png)
![{2-[(4-Fluorobenzyl)thio]phenyl}amine hydrochloride](/img/structure/B1283918.png)